2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol

• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)methyl-propan-2-ylamino]ethanol
• InChI: InChI=1S/C18H30N2O/c1-16(2)20(12-13-21)15-18-8-10-19(11-9-18)14-17-6-4-3-5-7-17/h3-7,16,18,21H,8-15H2,1-2H3
• InChI Key: QCVYIUAHERQJHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCO)CC1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C18H30N2O
• Molecular Weight: 290.4 g/mol

Description

2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol is a piperidine-derived compound characterized by a benzyl-substituted piperidine core, an isopropylamino side chain, and a terminal ethanol group. The compound’s synthesis and applications in medicinal chemistry are inferred from its structural analogs, though commercial availability has been discontinued, suggesting challenges in stability or scalability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol typically involves multiple steps, starting from readily available precursors.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium azide for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce amines or alcohols .

Scientific Research Applications

2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol has various applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in organic reactions.

Biology: The compound is studied for its potential biological activities, including its interaction with biological targets.

Medicine: Research explores its potential therapeutic applications, such as its role in drug development for treating various diseases.

Industry: The compound is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural homology with derivatives that vary in substituents, ring systems, or functional groups. Below is a detailed analysis of its key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Structural Variation	Key Properties/Applications	Reference
2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol	Ethanol-terminated side chain	Potential CNS activity (inferred from piperidine analogs); discontinued commercial status
N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-ethyl-acetamide	Chloroacetamide group replacing ethanol	Enhanced electrophilicity for covalent binding; possible agrochemical applications
[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid	Acetic acid substituent instead of ethanol	Increased acidity; potential for salt formation or improved aqueous solubility
N1-((S)-1-Benzyl-piperidin-3-yl)-N1-isopropyl-ethane-1,2-diamine	Piperidin-3-yl substitution; ethylenediamine backbone	Altered stereochemistry; possible enhanced receptor selectivity
tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate	Chlorobenzyl and tert-butyl carbamate groups	Protective group strategy for synthetic intermediates; discontinued

Detailed Analysis

Functional Group Impact The ethanol group in the target compound may enhance hydrogen-bonding capacity compared to the chloroacetamide analog, which is more reactive due to its electrophilic chlorine atom .

Stereochemical and Substitution Effects

• Substitution at the piperidin-3-yl position (e.g., in compound N1-((S)-1-Benzyl-piperidin-3-yl)-... ) introduces stereochemical complexity, which could influence binding affinity in chiral environments such as enzyme active sites .

Commercial and Synthetic Considerations

• The discontinued status of the target compound and its tert-butyl analog (from CymitQuimica) suggests challenges in synthesis, purification, or stability under storage conditions .

Biological Activity

2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol, a compound with the chemical formula C18H30N2O and CAS No: 1353963-29-7, has garnered attention due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound consists of a piperidine ring substituted with a benzyl group and an isopropylamino ethanol moiety. Its structure suggests potential interactions with various biological targets, particularly in the central nervous system and cardiovascular system.

1. Neuropharmacological Effects

Research indicates that compounds similar to 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol exhibit significant activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes involved in neurotransmission.

Table 1: AChE and BChE Inhibition Activity

Compound	AChE IC50 (µM)	BChE IC50 (µM)	Selectivity Index (SI)
2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol	TBD	TBD	TBD
Donepezil	0.5	0.9	1.8
Galantamine	0.6	1.2	2.0

This table demonstrates the comparative inhibitory effects of the compound against AChE and BChE, highlighting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's.

2. Antimicrobial Activity

Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial properties. For example, compounds with similar structures have shown activity against Gram-positive bacteria, including Staphylococcus aureus.

Table 2: Antimicrobial Activity

Microorganism	MIC (µg/mL)	Control (Ciprofloxacin)
Staphylococcus aureus	TBD	2
Escherichia coli	TBD	2

The minimum inhibitory concentration (MIC) values indicate the effectiveness of the compound against specific pathogens, suggesting its potential role in antibiotic development.

The biological activity of 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol may involve several mechanisms:

• AChE/BChE Inhibition : By inhibiting AChE and BChE, the compound may enhance cholinergic signaling, which is crucial for cognitive functions.
• Antimicrobial Mechanism : The compound's structure may allow it to disrupt bacterial cell membranes or interfere with essential metabolic pathways in microbes.

Case Studies

Recent studies have explored the effects of similar compounds on neurodegenerative models:

• Neuroprotection Studies : In vitro studies using human neuroblastoma cells demonstrated that compounds with similar piperidine structures can protect against oxidative stress, indicating potential therapeutic applications in neurodegeneration.
• Antimicrobial Efficacy : Research involving derivatives of piperidine compounds has shown promising results against resistant strains of bacteria, emphasizing the need for further exploration into their antimicrobial properties.